Cas no 112446-91-0 (1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2))

• Product Name: 1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2)
• CAS No: 112446-91-0
• MF: C₂₀H₃₂Cl₂N₂O
• MW: 387.386883735657
• CID: 166761
• PubChem ID: 3086888
• Update Time: 2025-04-19

1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2)
• 1-(4-cyclopentylphenyl)-4-(4-methylpiperazin-1-yl)butan-1-one,dihydrochloride
• 1-(4-Cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-1-butanone hydrochloride hydrate (2:4:1)
• 1-Butanone, 1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride, hydrate (2:4:1)
• 112446-91-0
• DTXSID60150050

• Inchi： 1S/C20H30N2O.2ClH/c1-21-13-15-22(16-14-21)12-4-7-20(23)19-10-8-18(9-11-19)17-5-2-3-6-17;;/h8-11,17H,2-7,12-16H2,1H3;2*1H
• InChI Key： KSFJXHVZQYAYFX-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=CC(=CC=1)C1CCCC1)CCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 386.18946
• Monoisotopic Mass: 386.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Boiling Point: 458.9°Cat760mmHg
• Flash Point: 187.1°C
• PSA: 23.55